2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-(2-methylphenyl)-3H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one

• Molecular Formula: C31H27BrN2O2S
• Molecular Weight: 571.5 g/mol
• IUPAC Name: 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3-(2-methylphenyl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
• InChI: InChI=1S/C31H27BrN2O2S/c1-20-8-2-5-11-25(20)34-29(36)27-28(24-10-4-3-9-22(24)18-31(27)16-6-7-17-31)33-30(34)37-19-26(35)21-12-14-23(32)15-13-21/h2-5,8-15H,6-7,16-19H2,1H3
• InChI Key: BYTQIBWAAWTNQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=C(C=C6)Br

Description

2-{[2-(4-BROMOPHENYL)-2-OXOETHYL]SULFANYL}-3-(2-METHYLPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOPENTAN]-4-ONE is a complex organic compound with a unique spiro structure This compound is characterized by the presence of a bromophenyl group, a sulfanyl group, and a spiro-fused benzoquinazoline-cyclopentanone system

Preparation Methods

The synthesis of 2-{[2-(4-BROMOPHENYL)-2-OXOETHYL]SULFANYL}-3-(2-METHYLPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOPENTAN]-4-ONE involves multiple steps. One common synthetic route includes the following steps:

S-Alkylation: The initial step involves the S-alkylation of a thiol compound with a bromophenyl ketone in an alkaline medium.

Cyclization: The intermediate product undergoes cyclization to form the spiro-fused benzoquinazoline-cyclopentanone system.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

2-{[2-(4-BROMOPHENYL)-2-OXOETHYL]SULFANYL}-3-(2-METHYLPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOPENTAN]-4-ONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Scientific Research Applications

Medicinal Chemistry: Due to its unique structure, it can be explored for its potential as a pharmacophore in drug design.

Materials Science: The spiro-fused system may impart unique electronic and optical properties, making it useful in the development of advanced materials.

Biological Studies: The compound can be used as a probe to study various biological pathways and interactions.

Mechanism of Action

The mechanism of action of 2-{[2-(4-BROMOPHENYL)-2-OXOETHYL]SULFANYL}-3-(2-METHYLPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOPENTAN]-4-ONE involves its interaction with specific molecular targets. The bromophenyl group may interact with hydrophobic pockets in proteins, while the sulfanyl group can form covalent bonds with nucleophilic residues . These interactions can modulate the activity of target proteins and pathways, leading to various biological effects .

Comparison with Similar Compounds

Similar compounds include:

2-(4-Bromophenyl)oxirane: This compound shares the bromophenyl group but lacks the spiro-fused system.

2-{2-[(4-Methoxyphenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: This compound has a different core structure but similar functional groups.

The uniqueness of 2-{[2-(4-BROMOPHENYL)-2-OXOETHYL]SULFANYL}-3-(2-METHYLPHENYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1’-CYCLOPENTAN]-4-ONE lies in its spiro-fused benzoquinazoline-cyclopentanone system, which imparts distinct chemical and biological properties .